Cas no 1785170-52-6 (3-Amino-2-(4-chloro-3-methoxyphenyl)propanoic acid)

• Product Name: 3-Amino-2-(4-chloro-3-methoxyphenyl)propanoic acid
• CAS No: 1785170-52-6
• MF: C₁₀H₁₂ClNO₃
• MW: 229.660181999207
• CID: 6062119
• PubChem ID: 84793163
• Update Time: 2025-05-19

3-Amino-2-(4-chloro-3-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(4-chloro-3-methoxyphenyl)propanoic acid
• EN300-1976475
• 1785170-52-6
• 3-Amino-2-(4-chloro-3-methoxyphenyl)propanoic acid

• Inchi： 1S/C10H12ClNO3/c1-15-9-4-6(2-3-8(9)11)7(5-12)10(13)14/h2-4,7H,5,12H2,1H3,(H,13,14)
• InChI Key： BIBJLVQZXQBUMT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)C(C(=O)O)CN

Computed Properties

• Exact Mass: 229.0505709g/mol
• Monoisotopic Mass: 229.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 72.6Ų

Additional information on 3-Amino-2-(4-chloro-3-methoxyphenyl)propanoic acid

Introduction to 3-Amino-2-(4-chloro-3-methoxyphenyl)propanoic acid (CAS No. 1785170-52-6)

3-Amino-2-(4-chloro-3-methoxyphenyl)propanoic acid, identified by the chemical identifier CAS No. 1785170-52-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amino acids derivatives, characterized by its unique structural framework which includes an amino group, a carboxylic acid moiety, and a phenyl ring substituted with chloro and methoxy functional groups. The precise arrangement of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The structural motif of 3-Amino-2-(4-chloro-3-methoxyphenyl)propanoic acid consists of a propanoic acid backbone modified at the second carbon with a phenyl ring that is further functionalized at the fourth position with a chlorine atom and at the third position with a methoxy group. This specific substitution pattern is critical for its reactivity and potential biological activity. The presence of both electron-withdrawing (chloro) and electron-donating (methoxy) groups on the aromatic ring creates a delicate balance that influences its interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring similar structural motifs. The combination of an amino acid derivative with aromatic substitutions has been shown to enhance binding affinity and selectivity towards various enzymes and receptors. For instance, studies have demonstrated that structurally related compounds can exhibit inhibitory effects on kinases and other enzymes implicated in inflammatory pathways. This has prompted researchers to investigate 3-Amino-2-(4-chloro-3-methoxyphenyl)propanoic acid as a potential lead compound for developing novel therapeutic agents.

One of the most compelling aspects of 3-Amino-2-(4-chloro-3-methoxyphenyl)propanoic acid is its versatility as a synthetic building block. Its molecular structure allows for further derivatization, enabling chemists to modify specific functional groups to tailor its biological properties. This flexibility has been exploited in several research endeavors aimed at creating novel analogs with improved pharmacokinetic profiles or enhanced target specificity. For example, modifications to the amino or carboxylic acid moieties can alter solubility and metabolic stability, while changes to the aromatic ring can fine-tune binding interactions.

The synthesis of 3-Amino-2-(4-chloro-3-methoxyphenyl)propanoic acid typically involves multi-step organic reactions, starting from readily available precursors such as 4-chloro-3-methoxybenzaldehyde and malonic acid derivatives. The process often requires careful optimization to ensure high yield and purity, as impurities can significantly impact downstream applications. Advances in synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have facilitated more efficient production routes for this compound.

From a biological perspective, 3-Amino-2-(4-chloro-3-methoxyphenyl)propanoic acid has been investigated for its potential role in modulating various cellular pathways. Preliminary studies suggest that it may interact with proteins involved in signal transduction and metabolic regulation. These interactions could make it a valuable tool for understanding disease mechanisms and developing targeted therapies. Additionally, its structural similarity to known bioactive compounds suggests that it may exhibit pleiotropic effects, impacting multiple disease pathways simultaneously.

The development of computational tools for molecular modeling has further enhanced the study of 3-Amino-2-(4-chloro-3-methoxyphenyl)propanoic acid. By simulating its interactions with biological targets, researchers can predict potential drug-like properties such as binding affinity, selectivity, and toxicity. These predictions are crucial for guiding experimental efforts and reducing the time required to identify promising drug candidates. Moreover, virtual screening techniques allow for rapid evaluation of large libraries of compounds, including derivatives of 3-Amino-2-(4-chloro-3-methoxyphenyl)propanoic acid, thereby accelerating the discovery process.

In conclusion, 3-Amino-2-(4-chloro-3-methoxyphenyl)propanoic acid (CAS No. 1785170-52-6) represents a significant compound in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis presents both challenges and opportunities for chemists seeking to develop novel therapeutic agents, while its molecular framework offers insights into disease mechanisms and drug design principles. As research in this area continues to evolve, compounds like 3-Amino-2-(4-chloro-3-methoxyphenyl)propanoic acid are likely to play an increasingly important role in advancing our understanding of human health and disease.